Tianeptine Metabolite MC5-d4 Sodium Salt
Tianeptine Metabolite MC5-d4 Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
1330171-36-2
VCID:
VC0021471
InChI:
InChI=1S/C19H21ClN2O4S.Na/c1-22-16-7-3-2-6-14(16)19(21-11-5-4-8-18(23)24)15-10-9-13(20)12-17(15)27(22,25)26;/h2-3,6-7,9-10,12,19,21H,4-5,8,11H2,1H3,(H,23,24);/q;+1/p-1/i4D2,5D2;
SMILES:
CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCC(=O)[O-].[Na+]
Molecular Formula:
C19H20ClN2NaO4S
Molecular Weight:
434.903
Tianeptine Metabolite MC5-d4 Sodium Salt
CAS No.: 1330171-36-2
Reference Standards
VCID: VC0021471
Molecular Formula: C19H20ClN2NaO4S
Molecular Weight: 434.903
| CAS No. | 1330171-36-2 |
|---|---|
| Product Name | Tianeptine Metabolite MC5-d4 Sodium Salt |
| Molecular Formula | C19H20ClN2NaO4S |
| Molecular Weight | 434.903 |
| IUPAC Name | sodium;5-[(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]-3,3,4,4-tetradeuteriopentanoate |
| Standard InChI | InChI=1S/C19H21ClN2O4S.Na/c1-22-16-7-3-2-6-14(16)19(21-11-5-4-8-18(23)24)15-10-9-13(20)12-17(15)27(22,25)26;/h2-3,6-7,9-10,12,19,21H,4-5,8,11H2,1H3,(H,23,24);/q;+1/p-1/i4D2,5D2; |
| Standard InChIKey | GBYSEZGRQUELJJ-HGFPCDIYSA-M |
| SMILES | CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCC(=O)[O-].[Na+] |
| Synonyms | 7-[(3-Chloro-6,11-dihydro-6-methyl-dibenzo[c,f][1,2]thiazepin-11-yl)amino]pentanoic Acid S,S-Dioxide-d4 Sodium Salt; |
| PubChem Compound | 46783085 |
| Last Modified | Nov 11 2021 |
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